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15(R)-15-methyl Prostaglandin F2alpha methyl ester 15(R)-15-methyl Prostaglandin F2alpha methyl ester 15(R)-15-methyl Prostaglandin F2α methyl ester (15(R)-15-methyl PGF2α methyl ester) is a lipid soluble prodrug form of 15(R)-15-methyl PGF2α with increased membrane permeability. Acid-catalyzed epimerization of 15(R)-15-methyl PGF2α methyl ester and hydrolysis of the ester converts it into the active 15(S)-15-methyl PGF2α.
Brand Name: Vulcanchem
CAS No.: 35700-22-2
VCID: VC21242643
InChI: InChI=1S/C22H38O5/c1-4-5-10-14-22(2,26)15-13-18-17(19(23)16-20(18)24)11-8-6-7-9-12-21(25)27-3/h6,8,13,15,17-20,23-24,26H,4-5,7,9-12,14,16H2,1-3H3/b8-6-,15-13+/t17-,18-,19+,20-,22-/m1/s1
SMILES: CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O
Molecular Formula: C22H38O5
Molecular Weight: 382.5 g/mol

15(R)-15-methyl Prostaglandin F2alpha methyl ester

CAS No.: 35700-22-2

Cat. No.: VC21242643

Molecular Formula: C22H38O5

Molecular Weight: 382.5 g/mol

* For research use only. Not for human or veterinary use.

15(R)-15-methyl Prostaglandin F2alpha methyl ester - 35700-22-2

Specification

Description 15(R)-15-methyl Prostaglandin F2α methyl ester (15(R)-15-methyl PGF2α methyl ester) is a lipid soluble prodrug form of 15(R)-15-methyl PGF2α with increased membrane permeability. Acid-catalyzed epimerization of 15(R)-15-methyl PGF2α methyl ester and hydrolysis of the ester converts it into the active 15(S)-15-methyl PGF2α.
CAS No. 35700-22-2
Molecular Formula C22H38O5
Molecular Weight 382.5 g/mol
IUPAC Name methyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-3-methyloct-1-enyl]cyclopentyl]hept-5-enoate
Standard InChI InChI=1S/C22H38O5/c1-4-5-10-14-22(2,26)15-13-18-17(19(23)16-20(18)24)11-8-6-7-9-12-21(25)27-3/h6,8,13,15,17-20,23-24,26H,4-5,7,9-12,14,16H2,1-3H3/b8-6-,15-13+/t17-,18-,19+,20-,22-/m1/s1
Standard InChI Key QQCOAAFKJZXJFP-IFMFXUMGSA-N
Isomeric SMILES CCCCC[C@](C)(/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OC)O)O)O
SMILES CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O
Canonical SMILES CCCCCC(C)(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O

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